5,5'-Dihexyl-2,2'-bithiophene

• IUPAC Name: 2-hexyl-5-(5-hexylthiophen-2-yl)thiophene
• InChI: InChI=1S/C20H30S2/c1-3-5-7-9-11-17-13-15-19(21-17)20-16-14-18(22-20)12-10-8-6-4-2/h13-16H,3-12H2,1-2H3
• InChI Key: RVQZMWDOMFSYKE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(S1)C2=CC=C(S2)CCCCCC
• Molecular Formula: C20H30S2
• DSSTOX Substance ID: DTXSID90441903
• Molecular Weight: 334.6 g/mol
• CAS RN: 211737-46-1

Description

5,5'-Dihexyl-2,2'-bithiophene is a polycyclic aromatic hydrocarbon (PAH) that has been extensively studied in recent years due to its unique properties. It is a conjugated molecule that can be used in a variety of applications, including organic electronics, optoelectronics, and sensing. It has been used in the synthesis of polymers, dyes, and materials for energy storage and conversion. The molecule is composed of two hexyl-substituted thiophene rings connected by a methylene bridge. It has a high degree of planarity and is highly soluble in common organic solvents.

Scientific Research Applications

Electropolymerization and Capacitive Properties

5,5'-Dihexyl-2,2'-bithiophene derivatives have been utilized in the electropolymerization process to create polymers with notable electrochemical performances. These polymers demonstrate good cyclic ability and favorable capacitive performance, making them promising electrode materials for supercapacitors. Such applications are evident in the synthesis and analysis of polymers like PBEDOT-BT-BH, PBEDOT-BT-BO, and PBEDOT-BT-BD, exhibiting specific capacitance and energy density values suitable for high-energy-density devices (Mo et al., 2015).

Photovoltaic Applications

Bithiophene-based conjugated polymers have shown great potential in organic photovoltaic applications. These polymers, with desirable absorption attributes, serve as excellent candidates for light-harvesting materials. Studies on polymers containing 5,5'-[2,2']bithiophene reveal that they can achieve high short-circuit current, an essential feature for efficient solar energy conversion (Zhu et al., 2007).

Organic Solar Cells

In the field of organic solar cells (OSCs), star-shaped molecules with 4,4'-dihexyl-2,2'-bithiophene (bT) have been synthesized for use as donor materials. These compounds exhibit broad absorption bands and high power conversion efficiencies, indicating their suitability for solution-processed bulk-heterojunction OSCs (Zhang et al., 2011).

Luminescent and Electrochemical Properties

Studies on polyhydroxyl oligothiophenes, incorporating 5,5'-diarylated 2,2'-bithiophenes, have revealed interesting luminescent and electrochemical properties. These properties make them suitable for applications in light-emitting devices and other optoelectronic applications (Barbarella et al., 1994).

Supercapacitor Electrode Material

The development of carboxylate-substituted polythiophenes, including 2,2'-bithiophene derivatives, for supercapacitor applications has shown promising results. These materials exhibit efficient energy storage capabilities, qualifying them as potential candidates for advanced supercapacitor technologies (Wang et al., 2019).